![molecular formula C24H29N3O5S B6278473 6-[(2-methylpiperidin-1-yl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine CAS No. 1111021-58-9](/img/no-structure.png)
6-[(2-methylpiperidin-1-yl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine
Description
The compound “6-[(2-methylpiperidin-1-yl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine” is a complex organic molecule. It contains a quinoline group, a piperidine group, and a trimethoxyphenyl group . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex, with several functional groups contributing to its properties. The piperidine ring, for example, is a common structural motif in many pharmaceuticals .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the amine group could participate in acid-base reactions, and the sulfonyl group could undergo various substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group and the nonpolar trimethoxyphenyl group could give the compound both hydrophilic and hydrophobic properties .Future Directions
The future research directions for this compound would likely depend on its intended use or biological activity. For example, if it shows promise as a pharmaceutical, further studies could focus on optimizing its synthesis, improving its pharmacokinetics, and assessing its efficacy in preclinical and clinical trials .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-[(2-methylpiperidin-1-yl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine' involves the reaction of 6-bromo-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine with 2-methylpiperidine and sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "6-bromo-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine", "2-methylpiperidine", "sulfonyl chloride", "base" ], "Reaction": [ "Step 1: 6-bromo-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine is reacted with 2-methylpiperidine in the presence of a base to form 6-(2-methylpiperidin-1-yl)-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine.", "Step 2: The resulting product from step 1 is then reacted with sulfonyl chloride in the presence of a base to form the final product, 6-[(2-methylpiperidin-1-yl)sulfonyl]-N-(3,4,5-trimethoxyphenyl)quinolin-2-amine." ] } | |
CAS RN |
1111021-58-9 |
Molecular Formula |
C24H29N3O5S |
Molecular Weight |
471.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
